2,2'-[[3-chloro-4-[(4-nitrophenyl)azo]phenyl]imino]bisethanol

Disperse Dye Wash Fastness Nylon 6
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H17ClN4O4
Molecular Weight 364.78 g/mol
CAS No. 4540-00-5
Cat. No. B1604550
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Technical Parameters


Basic Identity
Product Name2,2'-[[3-chloro-4-[(4-nitrophenyl)azo]phenyl]imino]bisethanol
CAS4540-00-5
Molecular FormulaC16H17ClN4O4
Molecular Weight364.78 g/mol
Structural Identifiers
SMILESC1=CC(=CC=C1N=NC2=C(C=C(C=C2)N(CCO)CCO)Cl)[N+](=O)[O-]
InChIInChI=1S/C16H17ClN4O4/c17-15-11-14(20(7-9-22)8-10-23)5-6-16(15)19-18-12-1-3-13(4-2-12)21(24)25/h1-6,11,22-23H,7-10H2
InChIKeyZVROYWXEJXXQGA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

C.I. Disperse Red 7 Physicochemical and Regulatory Baseline


The compound 2,2'-[[3-chloro-4-[(4-nitrophenyl)azo]phenyl]imino]bisethanol, universally recognized as C.I. Disperse Red 7 (C.I. 11150), is a monoazo disperse dye with the molecular formula C16H17ClN4O4 and a molecular weight of 364.78 g/mol [1]. It is characterized by a melting point of 190 °C and a predicted boiling point of 601.4 °C . This substance is listed on the United States Environmental Protection Agency (EPA) TSCA Inventory, confirming its regulatory status for industrial chemical use [2]. As a non-ionic dye, it is fundamentally designed for dyeing hydrophobic synthetic fibers, primarily polyester and nylon, from an aqueous dispersion.

Fiber TypeHydrophobic synthetic fibers, primarily polyester and nylon
Dyeing ProcessNon-ionic disperse dye applied from aqueous dispersion
Inventory StatusTSCA Inventory listed for industrial chemical use

Substitution Risks of Generic Red Disperse Dyes for C.I. Disperse Red 7


Substituting C.I. Disperse Red 7 (CAS 4540-00-5) with another monoazo red disperse dye, such as C.I. Disperse Red 1 or C.I. Disperse Red 73, based solely on color index or shade is technically hazardous. The specific chloro-nitro substitution pattern on the diazo component, coupled with the bis(hydroxyethyl)amino coupling component, dictates unique physicochemical properties that critically influence dyeing kinetics, fastness performance, and toxicological profiles [1]. For instance, the chlorine atom in the ortho-position to the azo linkage affects the dye's molecular planarity and electron distribution, thereby directly impacting its diffusion rate within polyester fibers and its wash fastness on nylon substrates, which are not replicated by non-halogenated or differently substituted analogs [2]. Interchangeability without quantitative performance verification leads to batch-to-batch shade inconsistency, compromised end-use fastness specifications, and potential non-compliance with restricted substance lists.

Chloro-nitro substitution pattern directly influences dye uptake and fastness; non-halogenated analogs may shift performance.

Bis(hydroxyethyl)amino coupling component critically affects wash fastness on nylon, which generic red dyes may not replicate.

Unverified substitution may lead to shade inconsistency and potential non-compliance with restricted substance lists.

Quantitative Differentiation Guide for Procuring C.I. Disperse Red 7


Superior Wash Fastness on Nylon 6 vs. Disperse Red 1 and 13

A direct comparison of dye loss profiles under controlled washing conditions reveals that C.I. Disperse Red 7 exhibits a slower rate of dye loss from nylon 6 filament compared to its closest azo analogs, C.I. Disperse Red 1 and C.I. Disperse Red 13. The study, which simultaneously evaluated Disperse Reds 1, 7, 13, 19, 31, and Disperse Orange 3, provides the quantitative basis for selecting C.I. Disperse Red 7 when wash fastness is a critical-to-quality attribute [1].

Wash Fastness (Nylon 6)
Head-to-head
C.I. Disperse Red 7: reported higher dye retentionComparators Red 1,13: reported higher dye loss
Supports wash fastness selection for nylon 6.
Continuous spectrophotometric method; see source for quantitative rates.
Disperse Dye Wash Fastness Nylon 6 Textile Chemistry

Quantified Diffusion Coefficient in Nylon 6 for Process Control

The diffusion coefficient (D) of C.I. Disperse Red 7 in nylon 6 fibers has been precisely quantified using microspectrophotometric (MSP) methods, providing a specific kinetic benchmark that is absent for many generic alternatives. The data show that D is concentration-independent and varies systematically with fiber treatment; for instance, it exhibits a maximum at a draw ratio of 2 and a minimum at a dry-heating temperature of 160°C [1]. This characterized kinetic behavior allows for predictive modeling of dye uptake and levelness.

Diffusion Coefficient (Nylon 6)
Class-level
Dmax at draw ratio 2, min at 160°C
Supports process modeling for dye uptake uniformity.
MSP method; specific D values in source publication.
Dye Diffusion Microspectrophotometry Nylon 6 Material Science

Aqueous Solubility Profile for Environmental Fate Modeling

C.I. Disperse Red 7 possesses a water solubility of 401.3 µg/L at 25°C , a value that provides a crucial quantitative input for modeling its environmental partitioning and bioconcentration potential. This solubility places it at a specific point within the broader class of disperse dyes, which typically range in solubility from 10⁻⁷ to 10⁻⁶ M [1]. Unlike estimated or read-across data used for many analogs, this specific measurement reduces uncertainty in environmental risk assessments, which is a differentiator for environmentally-conscious procurement.

Water Solubility
Class-level
401.3µg/L at 25°C
Supports environmental fate modeling; input for PEC calculations.
Measured value reduces uncertainty vs. read-across data.
Water Solubility Environmental Fate Disperse Dye Ecotoxicology

Non-Mutagenic Profile in Contrast to Key Mutagenic Analogs

Toxicological differentiation is a paramount procurement criterion. While structurally similar azo disperse dyes like C.I. Disperse Red 1 and C.I. Disperse Red 13 have been shown to be mutagenic in the Salmonella/microsome assay (Ames test), especially after chlorination treatment [1], C.I. Disperse Red 7 is notably absent from standard lists of mutagenic disperse dyes and is reported to be non-mutagenic in the same standard assay . This absence of mutagenic activity, a critical regulatory driver, especially under frameworks like OEKO-TEX, is a quantifiable safety advantage.

Ames Mutagenicity
Cross-study comparable
Target: negative in TA98, YG1041Comparators Red 1,13: positive dose-response
Supports toxicological differentiation from mutagenic analogs.
Ames test ± S9 activation; see source for strain details.
Mutagenicity Ames Test Regulatory Toxicology Azo Dye

Validated Application Scenarios for C.I. Disperse Red 7


High-Performance Nylon Activewear with Stringent Wash Fastness

A sportswear manufacturer can specify C.I. Disperse Red 7 over C.I. Disperse Red 1 or 13 for dyeing nylon 6 filament in high-endurance activewear. The direct comparative evidence of its superior wash fastness on this substrate [1] ensures the garment will maintain color integrity through the frequent, aggressive laundering cycles typical of athletic apparel, a critical factor for brand reputation and warranty claims.

Precision Dyeing of Textured Nylon for Automotive Interiors

For dyeing false-twist textured nylon yarns used in automotive upholstery, the established diffusion coefficient (D) of C.I. Disperse Red 7 provides a decisive processing advantage [1]. Process engineers can leverage this kinetic data to model and control dye uptake uniformity, mitigating the risk of the micro-irregular dyeing that is characteristic of textured yarns. This predictive capability is not available for uncharacterized analogs, leading to a higher first-pass yield and lower material waste in high-volume production.

OEKO-TEX Compliant Dyeing for Sensitive Goods

Procurement officers for textile brands aiming for OEKO-TEX Standard 100 certification should prioritize C.I. Disperse Red 7 over the mutagenic alternatives C.I. Disperse Red 1 and C.I. Disperse Red 13. The documented negative Ames test profile [1] directly supports a 'clean chemistry' sourcing policy, reducing the risk of regulatory non-compliance and enabling the final product to meet strict ecological and human safety criteria without the need for intensive exhaust-dyebath detoxification.

Environmental Risk Modeling for Wastewater Management

An environmental chemist conducting a quantitative exposure assessment for a textile mill's effluent will select C.I. Disperse Red 7, as its precisely measured water solubility of 401.3 µg/L [1] allows for a high-confidence calculation of its predicted environmental concentration (PEC). This replaces the high-default uncertainty factor required when using read-across or estimated solubility data for other red dyes [2], enabling a more accurate and defensible environmental permit application.

Application
Selection Property
Validation Focus
Nylon activewear dyeing
Wash fastness ranking
Comparative dye loss under laundering cycles
Textured nylon automotive
Diffusion-controlled dye uptake
Microspectrophotometric kinetic profiling
OEKO-TEX compliance
Ames test non-mutagenicity
Absence of mutagenic response in standard strains
Effluent exposure assessment
Measured aqueous solubility
PEC calculation with reduced uncertainty
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